N-(5-bromo-3-methyl-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourea

• IUPAC Name: 1-(5-bromo-3-methylpyridin-2-yl)-3-(2,4-difluorophenyl)thiourea
• InChI: InChI=1S/C13H10BrF2N3S/c1-7-4-8(14)6-17-12(7)19-13(20)18-11-3-2-9(15)5-10(11)16/h2-6H,1H3,(H2,17,18,19,20)
• InChI Key: IOFZOIJTWGFFDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1NC(=S)NC2=C(C=C(C=C2)F)F)Br
• Molecular Formula: C13H10BrF2N3S
• Molecular Weight: 358.21 g/mol

Description

N-(5-bromo-3-methyl-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourea, also known as BPTU, is a chemical compound that has been widely used in scientific research for its unique properties. BPTU is a thiourea derivative that has shown potential as an inhibitor of various enzymes and receptors.

Scientific Research Applications

Synthesis and Bioactivity

N-cyclopropanecarboxyl-N′-pyridin-2-yl thiourea derivatives, including compounds related to N-(5-bromo-3-methyl-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourea, have been synthesized for their biological activities. Some of these compounds show excellent herbicidal and fungicidal activities, highlighting their potential in agricultural applications (Tian, Song, Wang, & Liu, 2009).

Antipathogenic Activity

Thiourea derivatives, including structures related to N-(5-bromo-3-methyl-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourea, have been found to exhibit significant antipathogenic activity. These derivatives show potential as novel anti-microbial agents with antibiofilm properties, particularly against Pseudomonas aeruginosa and Staphylococcus aureus strains (Limban, Marutescu, & Chifiriuc, 2011).

Synthesis and Herbicidal Activities

Research on the synthesis of N-(4,6-dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl] acyl thiourea, a compound structurally related to N-(5-bromo-3-methyl-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourea, indicates good inhibitory activity against certain plants, suggesting its use in herbicidal formulations (Fu-b, 2014).

Anti-HIV Activity

Piperidinylethyl, phenoxyethyl, and fluoroethyl bromopyridyl thiourea compounds, which are structurally similar to the chemical , have been studied as non-nucleoside reverse transcriptase inhibitors of HIV-1 reverse transcriptase. These compounds show potent anti-HIV activity, offering insights into potential therapeutic applications (Venkatachalam, Sudbeck, Mao, & Uckun, 2000).

Catalytic Activity in Organic Reactions

Charged thiourea derivatives, closely related to N-(5-bromo-3-methyl-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourea, have demonstrated significant activity in Friedel-Crafts reactions. These results contribute to the development of organocatalysts for various organic synthesis applications (Fan, Payne, & Kass, 2018).

Synthesis and Characterization

Studies have been conducted on the synthesis and characterization of thiourea derivatives, including those structurally related to the compound of interest. These compounds have been characterized using spectroscopic techniques, providing important insights into their chemical properties and potential applications (Yusof, Jusoh, Khairul, & Yamin, 2010).